Cas no 1421452-20-1 (2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole)

2-(4-{5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core linked to a piperazine-carbonyl moiety and a substituted 1,2,4-oxadiazolylpyridine group. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to the presence of multiple pharmacophoric elements. The 1,2,4-oxadiazole ring enhances metabolic stability, while the piperazine linker improves solubility and binding affinity. This compound may serve as an intermediate in the synthesis of bioactive molecules targeting neurological or oncological pathways. Its well-defined synthetic route and modular structure allow for further derivatization, making it a versatile candidate for drug discovery applications.
2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole structure
1421452-20-1 structure
Product Name:2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole
CAS No:1421452-20-1
MF:C22H22N6O2S
MW:434.514082431793
CID:847677
Update Time:2025-08-02

2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Methanone, 2-benzothiazolyl[4-[5-[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]-2-pyridinyl]-1-piperazinyl]-
    • VU0647985-1
    • benzo[d]thiazol-2-yl(4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)methanone
    • 2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole
    • Inchi: 1S/C22H22N6O2S/c1-14(2)20-25-19(26-30-20)15-7-8-18(23-13-15)27-9-11-28(12-10-27)22(29)21-24-16-5-3-4-6-17(16)31-21/h3-8,13-14H,9-12H2,1-2H3
    • InChI Key: GHXGNLYISKWOTM-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C(N1CCN(C2C=CC(C3=NOC(C(C)C)=N3)=CN=2)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 631
  • Topological Polar Surface Area: 117

2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole Pricemore >>

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2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole Related Literature

Additional information on 2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole

Comprehensive Analysis of 2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole (CAS No. 1421452-20-1)

The compound 2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole (CAS No. 1421452-20-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining a 1,2,4-oxadiazole ring, a pyridine moiety, and a benzothiazole core, linked through a piperazine spacer. Such a complex architecture is often associated with diverse biological activities, making it a subject of intense research.

In recent years, the demand for novel heterocyclic compounds like 2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential applications in targeting protein-protein interactions (PPIs) and modulating enzyme activity. The presence of the 1,2,4-oxadiazole ring, known for its metabolic stability and hydrogen-bonding capabilities, enhances the compound's suitability for drug development.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for CAS No. 1421452-20-1?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and coupling strategies. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficiency and environmental sustainability.

The benzothiazole segment of this compound is noteworthy due to its prevalence in pharmaceuticals. Benzothiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. Coupled with the piperazine linker, which improves solubility and bioavailability, this molecule exhibits promising pharmacokinetic profiles. These attributes make it a candidate for further investigation in central nervous system (CNS) disorders and infectious diseases.

Another hot topic in the scientific community is the role of computational chemistry in optimizing molecules like 2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole. Molecular docking and quantitative structure-activity relationship (QSAR) studies have been employed to predict binding affinities and refine its structure for enhanced efficacy. Such approaches are critical in accelerating drug discovery pipelines and reducing costs.

From an industrial perspective, the scalability of producing CAS No. 1421452-20-1 is a key consideration. Manufacturers are investing in continuous flow chemistry to achieve consistent quality and meet regulatory standards. The compound's stability under various conditions is also under scrutiny, particularly for long-term storage and formulation development.

In conclusion, 2-(4-{5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazine-1-carbonyl)-1,3-benzothiazole represents a fascinating example of modern medicinal chemistry. Its multifaceted structure and potential therapeutic applications align with current trends in precision medicine and targeted therapy. As research progresses, this compound may pave the way for breakthroughs in treating complex diseases, answering the urgent call for innovative solutions in healthcare.

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